Cas no 1287218-61-4 (6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid)

• Product Name: 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid
• CAS No: 1287218-61-4
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• MDL: MFCD18089211
• CID: 4692972
• Update Time: 2025-05-20

6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid
• 6-((1,3-Dioxan-5-yl)oxy)picolinic acid

• MDL： MFCD18089211
• Inchi： 1S/C10H11NO5/c12-10(13)8-2-1-3-9(11-8)16-7-4-14-6-15-5-7/h1-3,7H,4-6H2,(H,12,13)
• InChI Key： GIOLEAKWUFUCNQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)N=1)C1COCOC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Topological Polar Surface Area: 77.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid

6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic Acid: A Comprehensive Overview

The compound CAS No. 1287218-61-4, also known as 6-(1,3-dioxan-5-yloxy)pyridine-2-carboxylic acid, is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications. The structure of this compound consists of a pyridine ring substituted with a dioxane group at the 6-position and a carboxylic acid group at the 2-position. This combination of functional groups makes it a highly interesting molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of dioxane-containing compounds in the development of advanced materials, particularly in the field of polymer science. The dioxane group in this compound contributes to its solubility in various solvents, making it easier to process and manipulate for industrial purposes. Additionally, the pyridine ring is known for its ability to form coordination complexes with metal ions, which can be exploited in catalysis and sensor applications.

The synthesis of 6-(1,3-dioxan-5-yloxy)pyridine-2-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the efficiency of production but also opened up new avenues for its application in drug discovery and material science.

In terms of applications, this compound has shown promise in the field of drug delivery systems. The carboxylic acid group can be functionalized to create bioactive molecules or serve as a linker for attaching drugs or imaging agents. Furthermore, its ability to form stable complexes with metal ions makes it a potential candidate for designing novel contrast agents for medical imaging.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional organic compounds used in industrial processes. This property is particularly important in industries such as agriculture and pharmaceuticals, where environmental safety is a critical concern.

The unique combination of functional groups in 6-(1,3-dioxan-5-yloxy)pyridine-2-carboxylic acid has also made it an attractive candidate for use in energy storage devices. For instance, its ability to form stable metal complexes has been leveraged in the development of advanced batteries and supercapacitors. Researchers have reported significant improvements in energy density and charge-discharge efficiency when this compound is used as an electrode material.

In conclusion, CAS No. 1287218-61-4, or 6-(1,3-dioxan-5-yloxy)pyridine-2-carboxylic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for both fundamental research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.